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Compound of Interest

Compound Name: ry796

cat. No.: B610616

As no publicly available information exists for a compound designated "RY796," this technical
guide presents a hypothetical case study for a novel, potent, and selective B-cell lymphoma 2
(Bcl-2) inhibitor, herein named RY796. This document is structured to serve as a representative
example of the discovery and characterization of a new chemical entity, adhering to the
specified format for researchers, scientists, and drug development professionals.

Executive Summary

RY796 is a novel small molecule inhibitor of the anti-apoptotic protein Bcl-2. Identified through
a high-throughput screening campaign followed by structure-activity relationship (SAR)
optimization, RY796 demonstrates high binding affinity and potent activity in inducing apoptosis
in Bcl-2-dependent cancer cell lines. The compound exhibits excellent selectivity for Bcl-2 over
other members of the Bcl-2 family, such as Bcl-xL and Mcl-1, suggesting a favorable
therapeutic window. This document outlines the discovery, synthesis, and preclinical
characterization of RY796.

Discovery and Lead Optimization

The discovery of RY796 began with a high-throughput screen (HTS) of a 500,000-compound
library to identify inhibitors of the Bcl-2/BIM interaction. The initial hit, compound RY-H1,
showed modest activity but served as a viable chemical scaffold for optimization. A subsequent
lead optimization campaign focused on improving potency and selectivity, leading to the
identification of the lead candidate, RY796.
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Caption: High-level workflow for the discovery of RY796.
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In Vitro Pharmacology

The in vitro activity of RY796 was assessed through biochemical and cellular assays to
determine its binding affinity, selectivity, and functional effect on apoptosis.

Quantitative Data

All quantitative data for RY796 and the initial hit compound (RY-H1) are summarized below.
Data represent the mean of at least three independent experiments.

Selectivity
Bcl-2 (Ki, Bcl-xL (Ki, Mcl-1 (Ki, RS4;11 Cell
Compound (Bcl-xL/Bcl-
nM) nM) nM) ICs0 (NM) 2)
RY-H1 1250 980 >10,000 8500 0.8x
RY796 0.85 1800 >10,000 15 >2100x

Signaling Pathway

Bcl-2 is a central regulator of the intrinsic apoptosis pathway.[1][2][3] It sequesters pro-
apoptotic proteins like BIM, preventing them from activating BAX and BAK, which are essential
for mitochondrial outer membrane permeabilization (MOMP).[2] By inhibiting Bcl-2, RY796
frees BIM, leading to BAX/BAK activation, cytochrome c release from the mitochondria, and
subsequent caspase activation, culminating in programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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